3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)urea

Specification

• CAS No.: 946202-63-7
• Molecular Formula: C22H20ClN3O2
• Molecular Weight: 393.9 g/mol
• IUPAC Name: 1-(3-carbazol-9-yl-2-hydroxypropyl)-3-(4-chlorophenyl)urea
• Standard InChI: InChI=1S/C22H20ClN3O2/c23-15-9-11-16(12-10-15)25-22(28)24-13-17(27)14-26-20-7-3-1-5-18(20)19-6-2-4-8-21(19)26/h1-12,17,27H,13-14H2,(H2,24,25,28)
• Standard InChI Key: INVOVSQEFYXUPI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CC(CNC(=O)NC4=CC=C(C=C4)Cl)O
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CC(CNC(=O)NC4=CC=C(C=C4)Cl)O

Introduction

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, starting with the preparation of the carbazole derivative and then linking it to the urea moiety. A common approach might involve:

• Carbazole Derivative Synthesis: The carbazole ring can be modified to introduce a hydroxypropyl group, potentially through reactions involving epichlorohydrin.

• Urea Formation: The carbazole derivative is then reacted with 4-chlorophenyl isocyanate to form the urea linkage.

Potential Applications

Compounds with carbazole and urea moieties can have diverse applications:

• Materials Science: Carbazole derivatives are known for their electronic properties, making them useful in optoelectronic devices.

• Medicinal Chemistry: Urea derivatives can exhibit biological activity, such as enzyme inhibition, which is valuable in drug development.

Research Findings and Challenges

While specific research findings on 3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)urea are not available, similar compounds have shown promise in various fields. Challenges in studying this compound include its synthesis and purification, as well as understanding its biological and electronic properties.